5-Bromo-2-ethyl-1H-pyrrolo[2,3-b]pyridine
Overview
Description
“5-Bromo-2-ethyl-1H-pyrrolo[2,3-b]pyridine” is a halogenated heterocycle . Its empirical formula is C9H9BrN2, and it has a molecular weight of 225.09 . It is a solid substance .
Molecular Structure Analysis
The molecule contains a pyrrole ring and a pyrazine ring . The SMILES string representation of the molecule is CCc1cc2cc(Br)cnc2[nH]1
.
Physical And Chemical Properties Analysis
“this compound” is a solid substance . Its empirical formula is C9H9BrN2, and it has a molecular weight of 225.09 .
Scientific Research Applications
Synthesis and Polymer Applications
5-Bromo-2-ethyl-1H-pyrrolo[2,3-b]pyridine and its analogs serve as crucial intermediates in the synthesis of various organic compounds, including hyperbranched polyelectrolytes. These materials are synthesized via poly(N-alkylation), leading to new hyperbranched structures with potential applications in material science. The reactivity of these compounds is significantly influenced by the electron-attractive effects of pyridinium groups, which facilitate the progress of reactions, as demonstrated through kinetic studies and NMR spectroscopy (Monmoton et al., 2008).
Spectroscopic and Optical Properties
The compound and its derivatives have been characterized spectroscopically to understand their structural and electronic configurations. Through density functional theory (DFT) and various spectroscopic methods, including FT-IR and NMR, the geometric structure, vibrational frequencies, and chemical shift values of 5-Bromo-2-(trifluoromethyl)pyridine have been explored. These studies also delve into non-linear optical (NLO) properties, HOMO-LUMO energies, and interaction energies, providing insight into the electronic properties and potential applications in material science and optoelectronics (Vural & Kara, 2017).
Medicinal Chemistry Applications
In the domain of medicinal chemistry, derivatives of this compound have shown promising biological activities. For instance, novel pyridine-based derivatives synthesized via Suzuki cross-coupling reactions have been investigated for their antithrombolytic, biofilm inhibition, and haemolytic activities. These studies suggest potential therapeutic applications of these compounds, with specific derivatives exhibiting significant efficacy against bacterial strains and clot formation in human blood (Ahmad et al., 2017).
Advanced Synthetic Techniques
The synthesis of complex heterocycles containing the this compound scaffold has been achieved through innovative synthetic routes, such as Fischer indole cyclization. This method enables the construction of challenging heterocyclic frameworks, showcasing the versatility of this compound derivatives in organic synthesis (Alekseyev et al., 2015).
Future Directions
properties
IUPAC Name |
5-bromo-2-ethyl-1H-pyrrolo[2,3-b]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrN2/c1-2-8-4-6-3-7(10)5-11-9(6)12-8/h3-5H,2H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEBUTEDILHIQJK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=CC(=CN=C2N1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30678418 | |
Record name | 5-Bromo-2-ethyl-1H-pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30678418 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1228666-29-2 | |
Record name | 5-Bromo-2-ethyl-1H-pyrrolo[2,3-b]pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1228666-29-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Bromo-2-ethyl-1H-pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30678418 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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